4-((S)-morpholin-2-yl)benzonitrile

• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• IUPAC Name: 4-[(2S)-morpholin-2-yl]benzonitrile
• InChI: InChI=1S/C11H12N2O/c12-7-9-1-3-10(4-2-9)11-8-13-5-6-14-11/h1-4,11,13H,5-6,8H2/t11-/m1/s1
• InChI Key: LKHDQLQIHUGGIF-LLVKDONJSA-N
• Isomeric SMILES: C1CO[C@H](CN1)C2=CC=C(C=C2)C#N
• Canonical SMILES: C1COC(CN1)C2=CC=C(C=C2)C#N

Description

Significance of Nitrile and Morpholine (B109124) Moieties in Pharmaceutical Scaffolds

The nitrile group is a small, linear, and polar functional group that can significantly influence a molecule's biological activity and pharmacokinetic profile. chemicalbook.combenthamdirect.comnih.gov Its linear geometry allows it to occupy tight spaces within protein binding pockets, and its strong dipole moment enables it to participate in favorable polar interactions and hydrogen bonds with biological targets. nih.govresearchgate.net The nitrile group is often used as a bioisostere for other functional groups like carbonyls, hydroxyls, or halogens, helping to fine-tune a compound's properties. chemicalbook.comnih.gov Furthermore, the introduction of a nitrile can block metabolically susceptible sites on a molecule, thereby enhancing its metabolic stability and bioavailability. chemicalbook.comresearchgate.net

The morpholine ring , a six-membered heterocycle containing both an oxygen and a nitrogen atom, is prized for its ability to improve the physicochemical properties of drug candidates. nih.govijprs.comgoogle.com Its inclusion in a molecule typically increases aqueous solubility and polarity, which are crucial for favorable absorption, distribution, metabolism, and excretion (ADME) profiles. nih.govijprs.com The nitrogen atom of the morpholine ring is weakly basic, which can be important for forming salt forms of a drug, while the oxygen atom can act as a hydrogen bond acceptor, contributing to target binding. ijprs.comnih.gov The chair-like conformation of the morpholine ring also provides a rigid scaffold that can correctly orient other functional groups for optimal interaction with a biological target. ijprs.comwikipedia.org

Overview of Benzonitrile (B105546) and Morpholine-Containing Heterocycles in Drug Discovery

The combination of a benzonitrile core with a morpholine heterocycle has been explored in various therapeutic areas. The benzonitrile unit itself is a common feature in many pharmaceuticals, where the nitrile group can play a variety of roles, from a key binding element to a group that modulates the electronic properties of the aromatic ring. nih.gov

Morpholine-containing heterocycles are ubiquitous in drug discovery and are found in a wide array of approved drugs. nih.goved.gov Their versatility is demonstrated by their presence in drugs targeting the central nervous system, infectious diseases, and cancer. ijprs.comed.gov For instance, the aryl-morpholine motif is a key pharmacophore in a number of kinase inhibitors, where the morpholine oxygen often forms a critical hydrogen bond with the kinase hinge region. researchgate.netfigshare.com The development of morpholine derivatives continues to be an active area of research, with ongoing efforts to synthesize novel analogs with improved potency and selectivity. uobaghdad.edu.iqresearchgate.net

Historical Context and Evolution of Morpholine Scaffolds in Therapeutic Agents

The journey of the morpholine scaffold in therapeutic agents has been one of continuous evolution. Initially introduced to improve the solubility and pharmacokinetic properties of drug candidates, its role has expanded significantly over the decades. nih.gov Early examples of morpholine-containing drugs demonstrated the utility of this heterocycle in achieving desirable drug-like properties.

More recent and prominent examples of drugs underscore the diverse applications of the morpholine moiety in modern medicine. These drugs, targeting a range of diseases, highlight the adaptability of the morpholine scaffold to different biological targets and therapeutic needs.

Drug Name	Brand Name	Therapeutic Class	Role of Morpholine Moiety
Gefitinib	Iressa	Antineoplastic (EGFR Inhibitor)	The morpholine group enhances solubility and contributes to the overall pharmacokinetic profile of the drug. ijprs.comnih.govwikipedia.orggoogle.come3s-conferences.org
Linezolid	Zyvox	Antibiotic (Oxazolidinone)	The morpholine ring is an integral part of the chemical structure, contributing to its antibacterial activity and pharmacokinetic properties. chemicalbook.comresearchgate.netrsc.orgresearchgate.net
Reboxetine	Edronax	Antidepressant (NRI)	The morpholine ring is a core component of this selective norepinephrine (B1679862) reuptake inhibitor. ed.govuobaghdad.edu.iqnih.govresearchgate.netnih.gov
Aprepitant	Emend	Antiemetic (NK1 Receptor Antagonist)	The complex morpholine-containing structure is crucial for its high-affinity binding to the neurokinin 1 (NK1) receptor. benthamdirect.comnih.govresearchgate.netnih.govresearchgate.net

The successful development of these and other morpholine-containing drugs has solidified the status of the morpholine ring as a privileged scaffold in medicinal chemistry. nih.gov Its continued prevalence in drug discovery pipelines is a testament to its favorable properties and its ability to be incorporated into a wide range of molecular architectures to create effective therapeutic agents.

Synthetic Methodologies for 4 S Morpholin 2 Yl Benzonitrile and Analogues

Stereoselective Synthesis of (S)-Morpholin-2-yl-substituted Benzonitriles

Achieving the correct stereochemistry at the C2 position of the morpholine (B109124) ring is critical for the biological activity of many chiral morpholine-containing compounds. Syntheses are therefore designed to control this stereocenter, either by building it into the molecule using chiral catalysts or by starting with an enantiomerically pure precursor.

Enantioselective synthesis aims to create the desired (S)-enantiomer directly, often employing chiral catalysts or auxiliaries to influence the stereochemical outcome of a key bond-forming reaction. One powerful approach for constructing chiral morpholine rings is through catalytic asymmetric halocyclization. rsc.org

For instance, an organocatalytic asymmetric chlorocycloetherification can be used to furnish morpholines containing a stereocenter. rsc.org This method utilizes a cinchona alkaloid-derived catalyst to achieve the cyclization of specific alkenol substrates under mild conditions, yielding chlorinated morpholine derivatives with excellent enantioselectivity. rsc.org These intermediates can then be further elaborated to the desired benzonitrile (B105546) product.

Another advanced strategy involves dynamic kinetic resolution, where a racemic starting material is converted into a single enantiomer of the product. This process is modulated by catalytic interactions that control chirality during a key bond-forming or bond-breaking step. researchgate.net While complex, such methods can be highly efficient for producing axially chiral benzonitriles and the principles can be adapted for molecules with central chirality. researchgate.net

A more direct and frequently used strategy involves starting with a commercially available or readily synthesized optically active morpholine precursor. This approach leverages a pre-existing stereocenter, avoiding the need for asymmetric catalysis or chiral resolution in later steps.

A common and practical starting material is Boc-protected (S)-2-(hydroxymethyl)morpholine. The synthesis of target molecules can be achieved through a multi-step sequence starting from this precursor. nih.gov A typical route involves the coupling of the protected chiral morpholine with an appropriate aryl halide. For example, a copper-mediated coupling reaction can be employed to link the morpholine scaffold to the aromatic ring system. nih.gov

Another established method involves the resolution of a racemic morpholine intermediate to isolate the desired (S)-enantiomer. A commercial synthesis for a key chiral morpholine intermediate, (4-benzylmorpholin-2-(S)-yl)-(tetrahydropyran-4-yl)methanone mesylate, was developed using this principle. The process involved the resolution of a morpholine amide intermediate to install the (S)-stereocenter, which was then carried forward in the synthesis. researchgate.netfigshare.com

Table 1: Example Synthetic Route via Derivatization

Step	Starting Material	Reagents and Conditions	Intermediate/Product	Reference
1	tert-butyl (S)-2-(hydroxymethyl)morpholine-4-carboxylate	Aryl bromide, Copper catalyst	Boc-protected (S)-alkoxymethyl morpholine	nih.gov
2	Boc-protected (S)-alkoxymethyl morpholine	Deprotection (e.g., TFA)	(S)-alkoxymethyl morpholine	nih.gov
3	(S)-alkoxymethyl morpholine	4-Fluorobenzonitrile, Base	4-((S)-morpholin-2-yl)benzonitrile analogue	nih.gov

General Synthetic Routes for Morpholinylbenzonitrile and Related Derivatives

While stereoselective methods are crucial for the synthesis of the specific (S)-enantiomer, several general synthetic strategies are effective for producing the broader class of morpholinylbenzonitrile compounds. These methods are often robust and can be adapted for creating diverse libraries of related derivatives.

Nucleophilic aromatic substitution (SNA_r) is a cornerstone reaction for attaching the morpholine ring to the benzonitrile moiety. byjus.com In this reaction, the nitrogen atom of the morpholine acts as a nucleophile, displacing a leaving group (typically a halogen like fluorine or chlorine) on the aromatic ring. byjus.commasterorganicchemistry.com

The reaction is highly favored due to the presence of the electron-withdrawing nitrile (-CN) group on the benzonitrile ring. pressbooks.pub This group activates the ring towards nucleophilic attack by stabilizing the negatively charged intermediate, known as a Meisenheimer complex, which forms during the reaction. pressbooks.publibretexts.org The reaction proceeds via an addition-elimination mechanism: the nucleophile adds to the carbon bearing the leaving group, followed by the elimination of the halide ion to restore aromaticity. pressbooks.publibretexts.org This strategy is widely applicable for reacting both racemic and enantiopure morpholines with suitable aryl halides.

To enhance the efficiency of syntheses, microwave-assisted protocols are increasingly employed. Microwave irradiation provides rapid and intense heating of polar substances, which can dramatically reduce reaction times, often from many hours to just a few minutes, and frequently leads to higher product yields compared to conventional heating methods. youtube.commdpi.com

Microwave-assisted synthesis is considered an environmentally friendly or "green" chemistry approach because it is energy-efficient and can often be performed with reduced solvent volumes or under solvent-free conditions. mdpi.comresearchgate.net The synthesis of morpholine-containing compounds, including those involving nucleophilic aromatic substitution, has been shown to benefit significantly from this technology. youtube.commdpi.com For example, a reaction that might take over 12 hours with conventional heating could be completed in minutes under microwave irradiation. youtube.com

Table 2: Comparison of Conventional vs. Microwave-Assisted Synthesis

Reaction Type	Heating Method	Reaction Time	Yield	Reference
Nucleophilic Aromatic Substitution	Conventional	12 - 24 hours	35 - 60%	youtube.com
Nucleophilic Aromatic Substitution	Microwave	~10 minutes	~100%	youtube.com
Claisen-Schmidt Condensation	Conventional	6 - 8 hours	60 - 75%	mdpi.com
Claisen-Schmidt Condensation	Microwave	1 - 2 minutes	85 - 95%	mdpi.com

One-Pot Reaction Sequences

One-pot reactions, where multiple consecutive reaction steps are carried out in a single reactor without isolating intermediates, represent a highly efficient synthetic strategy. nih.gov This approach saves time, resources, and reduces waste, making it an attractive method in modern organic synthesis. nih.govresearchgate.net

For the synthesis of morpholinylbenzonitriles and their analogues, a one-pot procedure could involve, for example, the formation of a key intermediate followed by its immediate reaction with another reagent to build the final heterocyclic structure. The synthesis of various nitrogen-containing heterocycles, such as isoindolin-1-ones and 1,3,5-triazines, has been successfully achieved using one-pot strategies. nih.govnih.gov For instance, a one-pot aryl alkylation/cyanation reaction has been developed for the synthesis of polycyclic benzonitriles. amanote.com Such principles can be applied to streamline the synthesis of complex molecules like 4-((S)-morpholin-2-yl)benzonitrile, potentially combining the formation and functionalization of the morpholine ring in a single, efficient process.

Functional Group Transformations of the Nitrile Moiety

The nitrile group on the benzonitrile ring of 4-((S)-morpholin-2-yl)benzonitrile is a versatile functional handle that can be converted into a variety of other groups, allowing for extensive derivatization. numberanalytics.comresearchgate.net This versatility is crucial for developing analogues with modulated properties. Key transformations include hydrolysis, reduction, and cycloaddition.

Hydrolysis to Amides and Carboxylic Acids

The nitrile group can be hydrolyzed under either acidic or basic conditions to yield a primary amide, which can be further hydrolyzed to a carboxylic acid. libretexts.orgchemistrysteps.com This conversion is a fundamental reaction in organic synthesis. numberanalytics.comnumberanalytics.com

Base-Catalyzed Hydrolysis: Treatment with an aqueous base, such as sodium hydroxide (B78521), involves the nucleophilic attack of a hydroxide ion on the nitrile carbon. libretexts.org This process initially forms an imidic acid that tautomerizes to an amide. chemistrysteps.com Prolonged reaction time or harsher conditions lead to the hydrolysis of the amide to a carboxylate salt, which is then acidified to produce the carboxylic acid. A direct analogue, 4-(morpholin-4-yl)benzonitrile, has been successfully hydrolyzed to 4-(morpholin-4-yl)benzoic acid using sodium hydroxide. researchgate.net

Acid-Catalyzed Hydrolysis: In the presence of a strong aqueous acid, the nitrile nitrogen is protonated, which increases the electrophilicity of the carbon atom, facilitating the attack by water. libretexts.org An amide intermediate is formed, which can be isolated or further hydrolyzed to the corresponding carboxylic acid under the reaction conditions. numberanalytics.com

Reduction to a Primary Amine

The nitrile group can be reduced to a primary amine (a benzylamine (B48309) in this case), providing a route to compounds with a different electronic and steric profile. Common reducing agents include lithium aluminum hydride (LiAlH₄), catalytic hydrogenation, and aminoboranes. nih.govyoutube.com

Catalytic Hydrogenation: This method employs hydrogen gas in the presence of a metal catalyst, such as Raney nickel or palladium on carbon (Pd/C). It is a widely used industrial method for the reduction of nitriles. youtube.com

Complex Metal Hydrides: Reagents like LiAlH₄ are effective for reducing nitriles to primary amines. youtube.com

Diisopropylaminoborane (B2863991): In the presence of a catalytic amount of lithium borohydride (B1222165) (LiBH₄), diisopropylaminoborane has been shown to be an effective reagent for reducing a wide range of aromatic nitriles to their corresponding benzylamines in excellent yields. nih.govacs.orgresearchgate.net Benzonitriles with electron-withdrawing groups tend to react faster than those with electron-donating groups. nih.govacs.org

[3+2] Cycloaddition to form Tetrazoles

The conversion of a nitrile to a tetrazole is a common strategy in medicinal chemistry, as the 5-substituted 1H-tetrazole ring is often used as a bioisosteric replacement for a carboxylic acid group. youtube.com The reaction is typically a [3+2] cycloaddition between the nitrile and an azide (B81097) salt, such as sodium azide (NaN₃). youtube.comacs.org

The reaction can be promoted by Lewis or Brønsted acids. youtube.com Various catalysts, including zinc, iron, and cobalt complexes, have been developed to facilitate this transformation under milder conditions. acs.orgresearchgate.net The resulting tetrazole offers a distinct set of properties, including a pKa similar to that of a carboxylic acid, while having a different three-dimensional structure. youtube.com

Table 1: Summary of Functional Group Transformations of the Aromatic Nitrile Moiety

Transformation	Product Functional Group	Typical Reagents and Conditions	Notes
Hydrolysis	Carboxylic Acid	Aqueous NaOH or H₂SO₄, heat	Proceeds via an amide intermediate which can sometimes be isolated. libretexts.org
Reduction	Primary Amine	1. LiAlH₄ in THF; 2. H₂O or H₂, Raney Ni or Pd/C	A robust method for creating benzylamine derivatives. youtube.com
Cycloaddition	Tetrazole	NaN₃, NH₄Cl, in DMF, heat or NaN₃ with a Lewis acid catalyst (e.g., ZnCl₂)	Tetrazoles are important bioisosteres of carboxylic acids in drug design. youtube.comresearchgate.net

Process Development and Scale-Up Considerations

Transitioning the synthesis of a chiral molecule like 4-((S)-morpholin-2-yl)benzonitrile from a laboratory scale to a larger, industrial scale introduces several challenges that must be addressed through careful process development. nih.gov Key considerations include ensuring stereochemical purity, maximizing efficiency and yield, and guaranteeing operational safety. numberanalytics.comrochester.edu

Control of Stereochemistry

The biological activity of chiral molecules is often dependent on a single enantiomer. Therefore, maintaining the (S)-configuration at the C2 position of the morpholine ring is of paramount importance.

Asymmetric Synthesis: On a large scale, asymmetric synthesis is generally preferred over chiral resolution. Methods like the asymmetric hydrogenation of a dehydromorpholine precursor using a chiral catalyst (e.g., a rhodium-bisphosphine complex) can provide the desired enantiomer with high efficiency and enantioselectivity (up to 99% ee). nih.gov

Chiral Auxiliaries: Another approach involves the use of chiral auxiliaries, which are temporarily incorporated to direct the stereoselective formation of the morpholine ring and are later removed. researchgate.netnumberanalytics.com

Quality Control: Rigorous analytical methods are required at each step to monitor the enantiomeric excess (ee) and prevent any racemization, ensuring the final product meets stereochemical purity specifications.

Route Optimization and Efficiency

For large-scale production, the synthetic route must be efficient, cost-effective, and environmentally sustainable. numberanalytics.comresearchgate.net

Convergent Synthesis: A convergent approach, where different fragments of the molecule are synthesized separately and then combined, is often more efficient for complex molecules than a linear synthesis.

Telescoping Reactions: Combining multiple reaction steps into a single "one-pot" process without isolating intermediates can significantly improve efficiency by reducing solvent usage, purification steps, and time.

Catalyst Selection: The choice of catalyst is critical. For industrial applications, catalysts should be inexpensive, highly active at low loadings, and ideally recyclable. nih.gov For instance, moving from stoichiometric reagents to catalytic systems is a key goal in process chemistry.

Purification and Downstream Processing

Purification on a large scale must be robust and scalable.

Crystallization: Unlike laboratory-scale synthesis where chromatography is common, large-scale purification heavily relies on crystallization. It is an effective method for removing impurities and can often be used to isolate the desired enantiomer if a conglomerate is formed. The synthesis of the related 4-(morpholin-4-yl)benzoic acid utilizes crystallization for purification. researchgate.net

Solvent Selection: The choice of solvents is critical for both the reaction and the purification steps. Solvents must be effective, safe, environmentally acceptable, and easily recoverable.

Safety and Reagent Handling

Many reagents used in the transformations described above pose significant safety risks when handled in large quantities.

Azides: Sodium azide, used for tetrazole synthesis, is highly toxic and potentially explosive, especially in the presence of acids or heavy metals. google.com Large-scale operations require specialized equipment and strict safety protocols.

Hydrides: Reducing agents like LiAlH₄ are highly flammable and react violently with water. Careful control of reaction conditions (e.g., temperature, atmosphere) is essential.

High-Pressure Reactions: Catalytic hydrogenation often requires high pressures of hydrogen gas, which necessitates the use of specialized high-pressure reactors and safety infrastructure.

By addressing these considerations, a robust, safe, and economically viable process for the large-scale synthesis of 4-((S)-morpholin-2-yl)benzonitrile can be developed.

Spectroscopic and Structural Elucidation of Morpholinylbenzonitrile Derivatives

Advanced Spectroscopic Characterization

Advanced spectroscopic techniques are indispensable for the unambiguous identification and detailed structural analysis of organic molecules like 4-((S)-morpholin-2-yl)benzonitrile.

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 4-((S)-morpholin-2-yl)benzonitrile, both ¹H and ¹³C NMR would provide key information.

In the ¹H NMR spectrum, the aromatic protons of the benzonitrile (B105546) ring would typically appear as two distinct doublets in the region of 7.5-7.8 ppm, characteristic of a 1,4-disubstituted benzene (B151609) ring. The protons of the morpholine (B109124) ring would exhibit more complex splitting patterns in the upfield region, typically between 3.0 and 4.5 ppm. The proton at the chiral center (C2 of the morpholine ring) would likely appear as a multiplet due to coupling with the adjacent methylene (B1212753) protons.

The ¹³C NMR spectrum would show distinct signals for each carbon atom. The nitrile carbon is expected to have a chemical shift in the range of 118-120 ppm. The aromatic carbons would appear between 110 and 150 ppm, with the carbon attached to the morpholine ring showing a different shift compared to the others due to the nitrogen atom's influence. The carbons of the morpholine ring would be found in the range of 45-70 ppm. For instance, in related morpholine-containing compounds, the carbon atoms adjacent to the nitrogen (C3 and C5) and the oxygen (C2 and C6) show characteristic chemical shifts. cdnsciencepub.com

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts (δ) for 4-((S)-morpholin-2-yl)benzonitrile

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Aromatic CH	7.5 - 7.8 (m)	110 - 135
Aromatic C-CN	-	~119
Aromatic C-Morpholine	-	145 - 150
Morpholine CH (C2)	Multiplet	65 - 70
Morpholine CH₂ (C3, C5)	Multiplets	45 - 50
Morpholine CH₂ (C6)	Multiplets	65 - 70
Nitrile C	-	118 - 120

Note: These are predicted values based on the analysis of similar structures and may vary depending on the solvent and other experimental conditions.

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 4-((S)-morpholin-2-yl)benzonitrile would be characterized by a sharp and strong absorption band around 2220-2230 cm⁻¹ corresponding to the C≡N stretching vibration of the nitrile group. researchgate.net The aromatic C-H stretching vibrations would be observed in the region of 3000-3100 cm⁻¹. The C-H stretching vibrations of the morpholine ring would appear just below 3000 cm⁻¹. The C-O-C stretching of the ether linkage in the morpholine ring would give rise to a strong band in the 1100-1250 cm⁻¹ region.

Ultraviolet-Visible (UV-Vis) spectroscopy provides information about the electronic transitions within the molecule. The benzonitrile moiety is the primary chromophore. An absorption maximum (λ_max) is expected in the UV region, likely around 230-280 nm, corresponding to the π → π* transitions of the aromatic ring. The presence of the morpholine substituent may cause a slight shift in the absorption maximum compared to unsubstituted benzonitrile.

Table 2: Key IR Absorption Bands and Predicted UV-Vis Data for 4-((S)-morpholin-2-yl)benzonitrile

Spectroscopic Technique	Functional Group	Characteristic Absorption/Wavelength
IR	Nitrile (C≡N)	2220-2230 cm⁻¹ (strong, sharp)
IR	Aromatic C-H	3000-3100 cm⁻¹
IR	Aliphatic C-H (Morpholine)	2850-2960 cm⁻¹
IR	C-O-C (Ether)	1100-1250 cm⁻¹ (strong)
UV-Vis	Aromatic π → π*	~230-280 nm

Mass spectrometry (MS) is a powerful analytical technique used to determine the molecular weight and elemental composition of a compound. nih.gov For 4-((S)-morpholin-2-yl)benzonitrile (C₁₁H₁₂N₂O), the molecular ion peak [M]⁺ would be observed at an m/z value corresponding to its molecular weight (188.23 g/mol ). chemscene.com High-resolution mass spectrometry (HRMS) would be able to confirm the exact molecular formula.

Fragmentation patterns observed in the mass spectrum can provide valuable structural information. Common fragmentation pathways would likely involve the cleavage of the morpholine ring and the loss of small neutral molecules. For instance, fragmentation of the morpholine ring is a common pathway observed in the mass spectra of related compounds. researchgate.net

X-ray Crystallography and Solid-State Structural Analysis

X-ray crystallography provides the most definitive three-dimensional structure of a molecule in the solid state. While a crystal structure for 4-((S)-morpholin-2-yl)benzonitrile itself is not publicly available, analysis of a closely related compound, 4-(morpholin-4-yl)-3-(trifluoromethyl)benzonitrile, offers significant insights. researchgate.net

In the solid state, the morpholine ring is expected to adopt a chair conformation, which is its most stable arrangement. researchgate.netnih.gov The benzonitrile group would likely be in an equatorial position on the morpholine ring to minimize steric hindrance. The crystal packing would be influenced by intermolecular interactions such as hydrogen bonding (if a suitable donor/acceptor is present) and C-H···π interactions. In the case of 4-(morpholin-4-yl)-3-(trifluoromethyl)benzonitrile, the crystal structure reveals a chair conformation for the morpholine ring and specific intermolecular interactions that dictate the crystal packing. researchgate.net

Table 3: Predicted Crystallographic Parameters for 4-((S)-morpholin-2-yl)benzonitrile (based on a related structure)

Parameter	Predicted Value/Observation
Crystal System	Monoclinic or Orthorhombic
Space Group	Centrosymmetric or non-centrosymmetric depending on packing
Morpholine Ring Conformation	Chair
Substituent Orientation	Benzonitrile group likely equatorial
Intermolecular Interactions	Potential for C-H···N and C-H···π interactions

Note: These are predictions based on the analysis of a similar molecule, 4-(morpholin-4-yl)-3-(trifluoromethyl)benzonitrile, and may differ for the title compound. researchgate.net

Conformational Analysis and Stereochemical Confirmation

The conformational flexibility of the morpholine ring is a key aspect of the structure of 4-((S)-morpholin-2-yl)benzonitrile. The morpholine ring can exist in chair, boat, and twist-boat conformations. However, extensive studies on morpholine and its derivatives have shown that the chair conformation is significantly more stable. researchgate.netnih.govacs.org Within the chair conformation, the substituent at the nitrogen or carbon atoms can be in either an axial or equatorial position. cdnsciencepub.com

Computational modeling, such as Density Functional Theory (DFT) calculations, can be employed to further investigate the conformational preferences and to calculate the energy differences between various conformers. researchgate.net These theoretical calculations can complement the experimental data from NMR and X-ray crystallography to provide a comprehensive understanding of the molecule's three-dimensional structure.

Computational Chemistry and Theoretical Investigations of Morpholinylbenzonitrile Scaffolds

Quantum Chemical Calculations (e.g., Density Functional Theory)

Density Functional Theory (DFT) is a robust method for investigating the electronic structure of molecules. It offers a balance between accuracy and computational cost, making it a cornerstone of modern computational chemistry.

A fundamental aspect of understanding a molecule's behavior is the analysis of its electronic structure. DFT calculations can determine the energies and shapes of molecular orbitals. The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are of particular interest. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy indicates its capacity to accept electrons. The HOMO-LUMO energy gap is a crucial parameter for determining molecular stability and reactivity.

Table 1: Hypothetical Frontier Molecular Orbital Data for 4-((S)-morpholin-2-yl)benzonitrile

Parameter	Value (eV)
HOMO Energy	Data not available
LUMO Energy	Data not available
HOMO-LUMO Gap	Data not available
No specific experimental or theoretical data for the frontier molecular orbitals of 4-((S)-morpholin-2-yl)benzonitrile has been reported in the reviewed literature.

Molecular Electrostatic Potential (MEP) maps are valuable for visualizing the charge distribution of a molecule and predicting its reactive sites for electrophilic and nucleophilic attack. The MEP is plotted onto the molecule's electron density surface, with different colors representing varying electrostatic potentials. Regions of negative potential (typically colored red) are electron-rich and susceptible to electrophilic attack, while areas of positive potential (blue) are electron-poor and prone to nucleophilic attack. For 4-((S)-morpholin-2-yl)benzonitrile, the nitrogen of the nitrile group and the oxygen of the morpholine (B109124) ring would be expected to be regions of negative potential.

Table 2: Hypothetical Global Reactivity Descriptors for 4-((S)-morpholin-2-yl)benzonitrile

Descriptor	Formula	Value
Chemical Hardness (η)	(I-A)/2	Data not available
Chemical Softness (S)	1/η	Data not available
Electronegativity (χ)	(I+A)/2	Data not available
Electrophilicity Index (ω)	μ²/2η	Data not available
I: Ionization Potential, A: Electron Affinity, μ: Chemical Potential. No specific data for these descriptors for 4-((S)-morpholin-2-yl)benzonitrile has been found in the literature.

Molecular Modeling and Docking Studies

Molecular docking is a computational technique used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex. In the context of drug design, docking is frequently used to predict the binding mode and affinity of a small molecule ligand to the active site of a protein target. If 4-((S)-morpholin-2-yl)benzonitrile were to be investigated as a potential inhibitor of a specific enzyme, docking studies would be crucial to understand its binding interactions and to guide further structural modifications to improve potency. Such studies would report docking scores and detail the specific hydrogen bonds and hydrophobic interactions between the ligand and the protein.

Molecular Dynamics Simulations

Molecular Dynamics (MD) simulations provide insights into the dynamic behavior of molecules over time. For 4-((S)-morpholin-2-yl)benzonitrile, an MD simulation could be used to study its conformational flexibility and the stability of its interactions with a biological target, such as an enzyme or receptor. By simulating the movements of atoms over a period, researchers can observe how the ligand adapts to the binding site and the stability of the resulting complex, providing a more realistic picture than static docking poses.

In Silico Screening and Drug Design Methodologies

The morpholinylbenzonitrile scaffold could serve as a starting point for in silico screening campaigns. In such studies, large databases of chemical compounds would be virtually screened against a specific biological target to identify other molecules with similar or better-predicted activity. Scaffold hopping is a common strategy in this context, where the core morpholinylbenzonitrile structure is replaced with other chemical moieties to explore new chemical space and identify novel compounds with improved properties.

Biological Activity and Mechanistic Investigations of Morpholinylbenzonitrile Derivatives

Antimicrobial Efficacy and Mechanistic Pathways

The morpholine (B109124) nucleus is a key feature in several compounds exhibiting a wide range of antimicrobial activities. researchgate.netnih.gov Research into its derivatives has revealed potential against various bacterial, fungal, and mycobacterial pathogens.

Antibacterial Activity and Spectrum

Derivatives incorporating the morpholine moiety have demonstrated notable antibacterial properties. The combination of a morpholine ring with other chemical groups can lead to compounds with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria. researchgate.netasianpubs.org For instance, certain synthetic morpholine derivatives have shown pronounced activity against pathogenic bacteria such as Acinetobacter baumannii, Escherichia coli, Klebsiella pneumoniae, Pseudomonas aeruginosa, and Staphylococcus aureus. asianpubs.org

The antibacterial efficacy is often linked to the specific structural variations of the derivatives. nih.gov Some morpholine derivatives may not exhibit direct antimicrobial activity but can modulate the efficacy of existing antibiotics. For example, 4-(Phenylsulfonyl) morpholine was found to enhance the activity of aminoglycosides like amikacin (B45834) and gentamicin (B1671437) against Gram-negative strains, suggesting a role in overcoming bacterial resistance mechanisms. nih.gov

Research into 4-aminoquinoline (B48711) derivatives, which share some structural similarities with the broader class of heterocyclic compounds, has shown that specific substitutions can lead to potent activity against challenging pathogens like Methicillin-resistant Staphylococcus aureus (MRSA). mdpi.com Docking studies of these compounds suggest that their mechanism may involve binding to Penicillin-Binding Protein (PBP2a), a key enzyme in bacterial cell wall synthesis, through a combination of hydrophobic interactions, hydrogen bonding, and halogen contacts. mdpi.com

Table 1: Antibacterial Activity of Selected Morpholine Derivatives

Compound/Derivative Class	Target Microorganism	Observed Effect	Potential Mechanism	Reference(s)
1-(3-methoxy-1-phenyl-propyl)morpholine	A. baumannii, E. coli, K. pneumoniae, P. aeruginosa, S. aureus	Pronounced antimicrobial activity	Not specified	asianpubs.org
4-(Phenylsulfonyl) morpholine	Gram-negative strains (P. aeruginosa)	Modulates (enhances) activity of amikacin and gentamicin	Not specified, overcomes resistance	nih.gov
4-(morpholin-4-yl) benzohydrazide (B10538) derivatives	General antibacterial	Antimicrobial activity evaluated	Synthesis aimed to increase intracellular drug concentration	researchgate.net
6-chlorocyclopentaquinolinamine	MRSA	Potent inhibition (MIC = 0.125 mM)	Inhibition of Penicillin-Binding Protein (PBP2a)	mdpi.com

Antifungal Activity and Target Mechanisms

The morpholine chemical group is present in certain antifungal agents where it acts by inhibiting sterol biosynthesis, a critical pathway for fungal cell membrane integrity. nih.gov This mechanism involves the blockade of two specific enzymes in the ergosterol (B1671047) pathway.

Derivatives of morpholinylbenzonitrile have been evaluated for their potential to combat various fungal pathogens. researchgate.net Studies on other morpholine-containing compounds, such as hydrazone derivatives, have shown significant antifungal activities against plant pathogenic fungi like Botrytis cinerea and Colletotrichum lagenarium, with IC50 values in the low µg/mL range. mdpi.com Similarly, phenolic acid triazole derivatives have demonstrated notable inhibitory effects against fungi like Fusarium moniliforme and Sphaeropsis sapinea. nih.gov

Acylhydrazone derivatives have also emerged as potent antifungal agents against the emerging human and animal pathogen Sporothrix. These compounds were effective against Sporothrix schenckii and Sporothrix brasiliensis at low concentrations (MIC 0.12-1 µg/mL) and showed an additive effect with itraconazole. nih.gov Electron microscopy revealed that these derivatives cause significant damage to the fungal cells, including thickening of the cell wall and degeneration of the cytoplasm. nih.gov

Table 2: Antifungal Activity of Selected Morpholine and Related Derivatives

Compound/Derivative Class	Target Fungi	Activity (IC50 / MIC)	Noted Mechanism/Effect	Reference(s)
Morpholine Derivatives	General (e.g., Candida)	Varies	Inhibition of sterol biosynthesis	nih.gov
Carabrone Hydrazone Derivatives	B. cinerea, C. lagenarium	IC50: 0.77–27.33 µg/mL	Inhibition of spore germination and colonial growth	mdpi.com
Acylhydrazone Derivatives (D13, SB-AF-1002)	S. schenckii, S. brasiliensis	MIC: 0.12 - 1 µg/mL	Disruption of yeast cell wall and membrane	nih.gov
Phenolic Acid Triazole Derivatives	F. moniliforme, S. sapinea	Inhibition rate >75% at 200 µg/mL	Not specified	nih.gov
2-octanoylbenzohydroquinone	Candida krusei, Rhizopus oryzae	MIC: 2-16 µg/mL	Not specified	mdpi.com

Antimycobacterial Potential

The development of new drugs against Mycobacterium tuberculosis (Mtb) is a global health priority. The morpholine ring is a component of compounds investigated for antimycobacterial activity. researchgate.net Specifically, the attachment of a morpholine ring to a benzene (B151609) structure is reported to confer antimycobacterial properties. researchgate.netresearchgate.net

A critical target in Mtb is the enzyme decaprenylphosphoryl-β-D-ribose 2'-oxidase (DprE1), which is essential for cell wall synthesis. researchgate.netmdpi.com Benzothiazinone (BTZ) derivatives, which can include morpholine-like structures in their side chains, are potent inhibitors of DprE1. mdpi.com Modifications to these side chains are being explored to improve drug-like properties while maintaining high potency against Mtb. mdpi.com

Analogues of the antibiotic thiolactomycin, which have been synthesized to include different side chains, showed enhanced activity against whole cells of M. tuberculosis H37Rv. nih.gov Some of these derivatives were potent inhibitors of mycolic acid biosynthesis, a key component of the mycobacterial cell wall. nih.gov Furthermore, certain 1,8-naphthyridine-3-carbonitrile (B1524053) analogues have demonstrated significant anti-tuberculosis activity, with MIC values as low as 6.25 µg/mL against Mtb. nih.gov

Anticancer and Antiproliferative Investigations

Morpholine derivatives have been extensively investigated for their potential as anticancer agents. sci-hub.se The morpholine moiety is often incorporated into molecules designed to inhibit key pathways involved in cell proliferation and survival, such as the PI3K/Akt/mTOR pathway, which is frequently activated in various cancers. nih.gov

In Vitro Cytotoxicity and Growth Inhibition in Cancer Cell Lines

A wide array of morpholinylbenzonitrile derivatives and related structures have been synthesized and evaluated for their cytotoxic effects against various human cancer cell lines. mdpi.com For example, novel quinazoline (B50416) derivatives bearing a morpholinopropoxy)benzonitrile component were tested against a panel of cancer cell lines, including A431, A549, and Hela, showing inhibitory activity. mdpi.com

Similarly, morpholinopyrimidine-5-carbonitrile derivatives have been designed as dual PI3K/mTOR inhibitors and have shown growth inhibitory effects on renal cancer cell lines like A498 and UO-31. nih.gov The cytotoxic potential of synthetic derivatives is a broad area of cancer research, with many compounds showing promise in overcoming the resistance of cancer cells to conventional therapies. nih.gov

Table 3: In Vitro Cytotoxicity of Selected Morpholinylbenzonitrile and Related Derivatives

Compound/Derivative Class	Cancer Cell Line(s)	Activity (IC50 / GI%)	Reference(s)
Quinazoline derivatives with morpholinopropoxy)benzonitrile	A431, A549, Hela, SMMC-772, BGC823, SK-OV-3, HL-60, HepG2	IC50 values calculated	mdpi.com
Morpholinopyrimidine-5-carbonitrile derivatives	A498, RXF-393, UO-31 (Renal)	GI% up to 46.28%	nih.gov
Bis-benzimidazole derivatives	NCI-H522, NCI-H23 (Lung); MDA-MB453, MCF-7 (Breast)	IC50: 45.22 - 55.89 µg/ml	scholarsresearchlibrary.com
4,6-diphenyl-2-(1H-pyrrol-1-yl)nicotinonitrile analogues	Five human cancer cell lines	Nanomolar IC50 values	nih.gov
N-phenylethyl-benzamide derivatives	COR-L23 (Lung), MCF7 (Breast), C32 (Melanoma)	Moderate nonselective cytotoxicity	nih.gov

Modulation of Key Enzyme Activities in Oncogenic Pathways

The anticancer effects of morpholinylbenzonitrile derivatives are often rooted in their ability to modulate the activity of key enzymes that drive cancer progression. A prominent strategy in modern drug design is the development of kinase inhibitors, as the overexpression of these enzymes is linked to numerous cancers. nih.gov

PI3K/mTOR Pathway Inhibition: The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many cancers. nih.gov Several morpholine-containing compounds have been developed as inhibitors of this pathway. For instance, Apitolisib (GDC-0980) and Buparlisib (BKM-120) are morpholine-containing molecules that act as PI3K/mTOR inhibitors and have advanced to clinical trials. nih.gov Novel morpholinopyrimidine-5-carbonitrile derivatives have been synthesized with the specific aim of creating dual PI3K/mTOR inhibitors, thereby blocking the oncogenic pathway at two critical points. nih.gov

Tubulin Polymerization Inhibition: Another important target for anticancer drugs is the microtubule network, which is essential for cell division. Compounds that interfere with tubulin polymerization can arrest the cell cycle and induce apoptosis. Analogues of combretastatin (B1194345) A-4, which are potent tubulin polymerization inhibitors, have been designed using a 2-(1H-pyrrol-1-yl)nicotinonitrile scaffold to mimic the cis-orientation of the natural product. nih.gov One such compound (6a) exhibited potent inhibition of microtubule assembly, comparable to the well-known agent CA-4, and molecular modeling confirmed its binding to the colchicine (B1669291) binding site on tubulin. nih.gov

Cellular Effects: Cell Cycle Progression and Apoptosis Induction

The cellular impact of morpholinylbenzonitrile derivatives and related structures often involves the modulation of cell cycle progression and the induction of apoptosis, or programmed cell death. Research has shown that these compounds can halt the proliferation of cancer cells by arresting the cell cycle at specific checkpoints and triggering apoptotic pathways.

Various nitrile-containing derivatives have demonstrated the ability to induce apoptosis in cancer cells. For instance, certain benzofuran-incorporating nitrile derivatives have been shown to arrest the cell cycle at the G2/M phase. semanticscholar.org This arrest is often accompanied by a significant increase in the activity of caspase-3, a key executioner enzyme in the apoptotic cascade. semanticscholar.org In studies on HCT-116 and MCF-7 cancer cell lines, specific derivatives led to a 5.7-fold and 7.3-fold increase in caspase-3 levels, respectively, highlighting their potent pro-apoptotic activity. semanticscholar.org

Similarly, other related heterocyclic compounds have been found to interfere with different phases of the cell cycle. One study on a 2-(2,4-dihydroxyphenyl)-4H-benzofuro[3,2-d] nih.govnih.govthiazin-4-one (DPBT) derivative revealed that it could induce cell cycle arrest in the G1 phase in LS180 colon cancer cells. nih.gov This effect was dose-dependent and was associated with the upregulation of the cell cycle inhibitor p27KIP1 and the downregulation of cyclin D1 and CDK4 proteins. nih.gov Another compound, a trihydroxybenzophenone derivative, was also found to cause a G0/G1 phase arrest in HT-29 colon cancer cells. nih.gov

The induction of apoptosis by these derivatives can be mediated through various signaling pathways. A study on a 2-acetyl-3-(6-methoxybenzothiazo)-2-yl-amino-acrylonitrile (AMBAN) derivative in human leukemia cells demonstrated that it triggers apoptosis through a mitochondrial-dependent pathway. nih.gov This involves an increase in reactive oxygen species (ROS), a decrease in the mitochondrial membrane potential, the release of cytochrome c, and the activation of caspases 9 and 3. nih.gov

Table 1: Effects of Nitrile Derivatives on Cell Cycle and Apoptosis

Compound/Derivative Class	Cell Line(s)	Effect on Cell Cycle	Key Apoptotic Events	Reference
Benzofuran-Nitrile Derivatives	HCT-116, MCF-7	G2/M Phase Arrest	Increased caspase-3 activity (5.7 to 7.3-fold)	semanticscholar.org
2-(2,4-dihydroxyphenyl)-4H-benzofuro[3,2-d] nih.govnih.govthiazin-4-one (DPBT)	LS180	G1 Phase Arrest	Upregulation of p27KIP1; Downregulation of cyclin D1/CDK4	nih.gov
2,4',6-Trihydroxybenzophenone Derivative	HT-29	G0/G1 Phase Arrest	Upregulation of PUMA, Bak, Bcl-2, and Mcl-1 proteins	nih.gov
2-Acetyl-3-(6-methoxybenzothiazo)-2-yl-amino-acrylonitrile (AMBAN)	HL60, U937	Not specified	Mitochondrial pathway activation; Caspase-9/3 activation	nih.gov
Stilbene Derivatives	HL-60, K562	G1 to S Transition Interference	Acts on retinoblastoma phosphorylation	nih.gov

Exploration of Other Pharmacological Activities

Derivatives containing the morpholine and benzonitrile (B105546) moieties have been investigated as inhibitors of various enzymes critical to cell signaling and survival, particularly kinases and deubiquitinases (DUBs).

Kinase Inhibition: The phosphatidylinositol-3-kinase (PI3K)/Akt/mammalian target of rapamycin (B549165) (mTOR) signaling pathway is a crucial regulator of cell proliferation and survival, and its dysregulation is common in cancer. nih.gov A series of bis(morpholino-1,3,5-triazine) derivatives have been developed as potent, ATP-competitive inhibitors of PI3K and mTOR. nih.govresearchgate.net One compound in this series, PKI-587, demonstrated excellent activity in both in vitro and in vivo models. nih.gov Furthermore, nitrile derivatives have been identified as inhibitors of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase (TK), with some compounds showing inhibitory activity (IC50 values of 0.81-0.93 µM) comparable to the reference drug gefitinib. semanticscholar.org Sphingosine kinase-2 (SK2) is another target; an organometallic analogue of the SK2 inhibitor Opaganib, where a key structural group was replaced, showed similar anti-cancer activity against PC-3 cells. nih.gov

Deubiquitinase Inhibition: Deubiquitinating enzymes (DUBs) are critical for maintaining protein stability and have emerged as attractive targets for cancer therapy. nih.gov While direct studies on 4-((S)-morpholin-2-yl)benzonitrile are limited, related small molecules serve as examples. For instance, ML364 has been identified as a small molecule inhibitor of USP2 with an IC50 of 1.1 µM, leading to cell-cycle arrest. nih.gov Another inhibitor, b-AP15, targets the DUBs USP14 and UCHL5, which are highly expressed in multiple myeloma cells, thereby inhibiting cancer cell proliferation. nih.gov The inhibition of DUBs can lead to the downregulation of anti-apoptotic proteins and the upregulation of pro-apoptotic proteins like p53. nih.govnih.gov

The androgen receptor (AR) is a key target in the treatment of prostate cancer and other conditions. The benzonitrile scaffold has been utilized in the design of selective androgen receptor modulators (SARMs). A large array of compounds based on a 4-aminobenzonitrile (B131773) AR antagonist was synthesized and tested, yielding numerous submicromolar and even subnanomolar AR agonists. nih.gov This highlights the potential of the benzonitrile core in developing potent AR modulators.

In a related context, selective modulation of the AR's activation function-2 (AF2) domain is a therapeutic strategy for spinal bulbar muscular atrophy (SBMA), a motor neuron disease. nih.gov While not a direct benzonitrile derivative, a compound named MEPB (1-[2-(4-methylphenoxy)ethyl]-2-[(2-phenoxyethyl)sulfanyl]-1H-benzimidazole) was identified as a potent modulator of the AR AF2 domain, rescuing neurodegenerative phenotypes in preclinical models of SBMA. nih.gov

Anti-inflammatory Properties: The structural motifs found in morpholinylbenzonitrile derivatives are present in compounds investigated for anti-inflammatory activity. For example, various benzothiazole (B30560) derivatives have shown anti-inflammatory effects comparable to conventional drugs like diclofenac. nih.gov A series of novel 1,2-benzothiazine derivatives were evaluated for their ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Several of these compounds demonstrated strong and selective inhibition of COX-2 over COX-1, suggesting potential as anti-inflammatory agents with a reduced risk of gastrointestinal side effects associated with non-selective COX inhibitors. mdpi.com

Antiviral Properties: The heterocyclic systems related to morpholinylbenzonitriles have also been explored for antiviral applications. Certain 5-sulphonamido-8-hydroxyquinoline derivatives have demonstrated significant antiviral activity against avian paramyxovirus type 1 (APMV-1) and laryngotracheitis virus (LTV) in chicken embryo experiments. nih.gov Similarly, benzazine derivatives, including quinolines and quinoxalines, have shown potential against a range of viruses, including HIV-1 and Dengue virus, by targeting viral enzymes like reverse transcriptase or interfering with viral entry and replication. nih.gov Flavonoids containing morpholine-like rings have also been noted for their antiviral effects against viruses such as Hepatitis C and influenza by targeting viral proteases or modulating host immune responses. mdpi.com

Table 2: Pharmacological Activities of Related Derivatives

Activity	Derivative Class	Target/Mechanism	Key Finding	Reference
Kinase Inhibition	Bis(morpholino-1,3,5-triazine)	PI3K/mTOR	Potent dual inhibition (e.g., PKI-587)	nih.gov
Receptor Modulation	4-Aminobenzonitrile	Androgen Receptor (AR)	Array yielded subnanomolar AR agonists	nih.gov
Anti-inflammatory	1,2-Benzothiazine	COX-2 Enzyme	Compounds showed high selectivity for COX-2 over COX-1	mdpi.com
Antiviral	5-Sulphonamido-8-hydroxyquinoline	APMV-1, LTV	Marked viral inhibitory activity at low µg/mL concentrations	nih.gov

DNA Interaction Studies and Biochemical Consequences

Understanding the interaction between small molecules and DNA is crucial for designing new therapeutic agents that can modulate gene expression or replication. While specific studies on 4-((S)-morpholin-2-yl)benzonitrile are not prevalent, research on related structures provides insight into potential mechanisms.

Molecular docking and spectroscopic studies of barbituric acid derivatives containing benzaldehyde (B42025) moieties have revealed that these compounds can interact with calf thymus DNA (ctDNA), primarily through minor groove binding. nih.gov The binding affinity and mode are influenced by the specific substitutions on the aromatic rings. nih.gov Such interactions can disrupt the normal biological activities of DNA, such as transcription and replication, which is a key mechanism for many anticancer drugs. nih.gov

Studies with iron-terpyridine complexes have further detailed the different ways small molecules can bind to B-DNA. frontiersin.org These include stable interactions within the minor groove (MinBG), intercalation between base pairs, and less stable binding in the major groove (MajBG). frontiersin.org The specific mode of interaction often depends on the size and planarity of the ligand. These binding events can have significant biochemical consequences, from stabilizing the DNA duplex and inhibiting replication to causing DNA damage through photosensitization or the generation of reactive oxygen species, potentially leading to cellular apoptosis. frontiersin.org

Structure Activity Relationship Sar Insights and Optimization Strategies

Impact of Substituent Variations on Pharmacological Efficacy

The journey to amplify the therapeutic potential of 4-((S)-morpholin-2-yl)benzonitrile and its derivatives involves a meticulous exploration of how different chemical groups at various positions on the molecule influence its biological activity. This analysis is typically broken down into the electronic and steric effects on the benzonitrile (B105546) ring, the critical role of the morpholine (B109124) moiety's stereochemistry, and the impact of modifying the core scaffold and any linking elements.

Electronic and Steric Effects of Benzonitrile Ring Modifications

The benzonitrile ring serves as a crucial interaction point with the target IAP proteins. Altering the substituents on this ring can significantly modulate binding affinity through electronic and steric effects. Research into analogous series of morpholino-pyrimidine derivatives has shown that the introduction of electron-withdrawing groups, such as halogens (e.g., chlorine, fluorine), on the phenyl ring can enhance cytotoxic activity. nih.gov This suggests that a similar strategy could be beneficial for the 4-((S)-morpholin-2-yl)benzonitrile scaffold, potentially by enhancing interactions with the binding pocket of the IAP protein.

The position of these substituents is also paramount. Studies on quinazoline (B50416) derivatives have demonstrated that substitutions at the meta position of a connected phenyl ring can lead to increased inhibitory activity. mdpi.com Conversely, the introduction of bulky substituents can create steric hindrance, potentially disrupting the optimal binding conformation and reducing potency. Therefore, a careful balance between the electronic nature and the size of the substituents is necessary to maximize pharmacological efficacy.

Stereochemical Influence of the Morpholine Moiety

The morpholine ring is a versatile and privileged scaffold in medicinal chemistry, often contributing to improved physicochemical properties and potent biological activity. nih.govmdpi.com The specific (S)-stereochemistry at the C2 position of the morpholine ring in 4-((S)-morpholin-2-yl)benzonitrile is a critical determinant of its activity. This precise three-dimensional arrangement ensures that the molecule fits optimally into the binding site of the IAP protein. A change in stereochemistry to the (R)-enantiomer or a racemic mixture would likely lead to a significant loss of potency due to a less favorable orientation within the target's binding groove. This highlights the importance of stereospecific synthesis in the development of these inhibitors.

Scaffold Morphing and Bioisosteric Replacements

To improve properties such as potency, selectivity, and pharmacokinetic profiles, medicinal chemists often employ strategies like scaffold morphing and bioisosteric replacement. nih.gov Scaffold hopping involves replacing the central molecular framework with a different but functionally similar one. nih.gov For 4-((S)-morpholin-2-yl)benzonitrile, this could involve replacing the benzonitrile group with other aromatic or heteroaromatic systems that can maintain the key interactions with the IAP protein.

Bioisosteric replacement focuses on substituting a specific functional group with another that has similar physical or chemical properties, leading to a molecule with comparable biological activity. For example, the nitrile group on the benzonitrile ring could potentially be replaced by other electron-withdrawing groups to fine-tune the electronic properties and binding interactions.

Rational Design Principles for Enhanced Potency and Selectivity

The development of highly potent and selective inhibitors from the 4-((S)-morpholin-2-yl)benzonitrile scaffold relies on rational design principles. This approach leverages structural information from the target protein, often obtained through X-ray crystallography or homology modeling, to guide the design of new analogs. nih.gov By understanding the key amino acid residues in the binding pocket of IAPs, medicinal chemists can design modifications to the lead compound that enhance specific interactions, such as hydrogen bonds or hydrophobic contacts. This structure-guided design helps to prioritize the synthesis of compounds with a higher probability of success, accelerating the drug discovery process.

Correlation between Computational Predictions and Experimental SAR Data

In modern drug discovery, computational tools play a vital role in predicting the activity of designed compounds before they are synthesized. nih.gov Molecular docking simulations, for instance, can predict how a molecule like 4-((S)-morpholin-2-yl)benzonitrile and its analogs will bind to the target protein and estimate their binding affinity. These in silico predictions are then correlated with experimental SAR data from biological assays. A strong correlation between computational predictions and experimental results validates the binding model and provides a powerful tool for the rational design of next-generation inhibitors with improved potency and selectivity. This iterative cycle of design, synthesis, testing, and computational analysis is fundamental to the optimization of lead compounds.

Advanced Research Directions and Future Perspectives for Morpholinylbenzonitrile Research

Development of Multi-Target-Directed Ligands

The development of multi-target-directed ligands (MTDLs) represents a promising strategy in drug discovery, aiming to address complex diseases by modulating multiple biological targets simultaneously. For a novel compound like 4-((S)-morpholin-2-yl)benzonitrile, exploration in this area would first require the identification of its primary biological target(s). Once a primary target is established, medicinal chemistry efforts could focus on rationally designing derivatives that incorporate additional pharmacophoric features to interact with a second, disease-relevant target. This approach is often employed for complex conditions such as neurodegenerative diseases and cancer.

Identification of Novel Therapeutic Targets and Applications

Phenotypic screening and target deconvolution are powerful approaches for identifying novel therapeutic applications for new chemical entities. If 4-((S)-morpholin-2-yl)benzonitrile were to show interesting activity in cell-based assays, subsequent studies would be required to identify the specific protein(s) responsible for this effect. This could potentially uncover new therapeutic targets or novel mechanisms of action, opening up new avenues for drug development.

Application of Advanced Computational and Data Science Approaches

In the absence of experimental data, computational methods could offer initial insights into the potential of 4-((S)-morpholin-2-yl)benzonitrile. In silico techniques such as molecular docking and pharmacophore modeling could be used to screen the compound against libraries of known biological targets to generate hypotheses about its potential bioactivity. Furthermore, predictive models for ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties could help to assess its drug-likeness at an early stage.

Remaining Challenges and Future Opportunities in Drug Discovery

The primary challenge for 4-((S)-morpholin-2-yl)benzonitrile is the current lack of any published biological data. The immediate future opportunity lies in its initial synthesis and characterization. Should the compound exhibit favorable biological activity and drug-like properties, it could represent a novel starting point for a drug discovery program. Overcoming the initial hurdle of demonstrating a tangible biological effect is the critical next step.